Cas no 953072-23-6 (N-(3-Fluorobenzyl)propane-1,3-diamine)

• Product Name: N-(3-Fluorobenzyl)propane-1,3-diamine
• CAS No: 953072-23-6
• MF: C₁₀H₁₅FN₂
• MW: 182.237905740738
• CID: 4722918
• Update Time: 2023-08-16

N-(3-Fluorobenzyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorobenzyl)propane-1,3-diamine
• STL183333
• BBL018135
• H5514
• 1,3-propanediamine, N-[(3-fluorophenyl)methyl]-
• N-(3-Fluorobenzyl)propane-1,3-diamine

• Inchi： 1S/C10H15FN2/c11-10-4-1-3-9(7-10)8-13-6-2-5-12/h1,3-4,7,13H,2,5-6,8,12H2
• InChI Key： QASVZHQJTWLVLZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNCCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• XLogP3: 1.2
• Topological Polar Surface Area: 38